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Compound of Interest

Compound Name: Sodium DL-Lactate-d3

Cat. No.: B12420266

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial suppliers
of Sodium DL-Lactate-d3, a crucial isotopically labeled compound for research in metabolism,
drug development, and diagnostics. This document outlines the technical specifications from
various suppliers, details experimental protocols for its use, and visualizes key metabolic and
signaling pathways.

Commercial Suppliers of Sodium DL-Lactate-d3

The following tables summarize the product offerings for Sodium DL-Lactate-d3 from
prominent commercial suppliers. This information is intended to facilitate the selection of the
most suitable product for specific research needs.

Table 1: General Product Specifications
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Molecular Weight (

Supplier CAS Number Molecular Formula
g/mol )
Santa Cruz
) 1219802-24-0 CsHz2D3NaOs 115.08
Biotechnology
Sigma-Aldrich 285979-84-2 (L-form) Cs3Hz2D3NaOs 115.08
Cambridge Isotope
_ 285979-84-2 (L-form) CDsCH(OH)COONa 115.08
Laboratories, Inc.
LGC Standards 1219802-24-0 CsH2DsNaOs 115.08
Clearsynth 1219802-24-0 CsH2Ds3NaOs 115.08
CymitQuimica 1219802-24-0 C3H2DsNaOs 115.08
CP Lab Safety 1219802-24-0 CsH2DsNaOs 115.08
Table 2: Purity, Formulation, and Availability
. . . Chemical . Available Pack
Supplier Isotopic Purity . Formulation .
Purity Sizes
Santa Cruz - - ] )
) Not specified Not specified Solid Inquire
Biotechnology
>98% (CP), )
) ) ) 45-55% (w/w) in
Sigma-Aldrich >98 atom % D >98% (Chiral HoO lg
2
Purity, HPLC)
Cambridge )
20% wiw in
Isotope 98%[1] 98% 0.19,0.25¢g
. water[2]
Laboratories, Inc.
LGC Standards Not specified Not specified 60% w/w in H20 10 mg, 100 mg
Clearsynth Not specified Not specified Inquire Inquire
CymitQuimica Not specified Not specified 60% w/w in H20 Inquire
CP Lab Safety Not specified 60% w/w in H20 Solution 10 mg[3]
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Experimental Protocols

The primary application of Sodium DL-Lactate-d3 is as a tracer in metabolic studies to
elucidate the kinetics of lactate metabolism. Below are detailed methodologies for a typical in
vitro cell culture experiment to trace the metabolic fate of lactate.

Protocol 1: Metabolic Flux Analysis of Lactate in
Cultured Cells

This protocol outlines the steps for tracing the incorporation of deuterium-labeled lactate into
intracellular metabolites using mass spectrometry.

Materials:

Sodium DL-Lactate-d3

e Cell culture medium (glucose-free, lactate-free)

o Dialyzed Fetal Bovine Serum (dFBS)

o Cultured cells of interest (e.g., cancer cell line, primary neurons)
o 6-well cell culture plates

e Phosphate Buffered Saline (PBS), ice-cold

» 80% Methanol, ice-cold

o Cell scraper

e Microcentrifuge tubes

e Centrifuge

¢ Liquid chromatography-mass spectrometry (LC-MS) system

Methodology:
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o Cell Seeding: Plate cells in 6-well plates at a density that will result in approximately 80%
confluency at the time of the experiment. Culture overnight in standard complete medium.

e Preparation of Labeling Medium: Prepare the experimental medium by supplementing
glucose-free, lactate-free medium with dialyzed FBS, glucose at the desired concentration,
and Sodium DL-Lactate-d3. The final concentration of the labeled lactate will depend on the
specific experimental goals but is typically in the range of 1-10 mM.

* |sotope Labeling:

[¢]

Aspirate the standard culture medium from the cells.

[e]

Wash the cells once with pre-warmed PBS.

o

Add 2 mL of the pre-warmed labeling medium to each well.

[¢]

Incubate the cells for a time course (e.g., 0, 1, 4, 8, 24 hours) to monitor the dynamics of
lactate incorporation into downstream metabolites.

o Metabolite Extraction:

o At each time point, place the culture plate on ice and aspirate the labeling medium.

[e]

Immediately wash the cells twice with ice-cold PBS.

Add 1 mL of ice-cold 80% methanol to each well.

o

[¢]

Scrape the cells from the plate and transfer the cell lysate to a pre-chilled microcentrifuge
tube.

[¢]

Vortex the tubes vigorously for 30 seconds.

[¢]

Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet cellular debris.
e Sample Analysis:

o Transfer the supernatant containing the extracted metabolites to a new tube.
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o Dry the metabolite extract under a stream of nitrogen or using a vacuum concentrator.
o Reconstitute the dried metabolites in a suitable solvent for LC-MS analysis.

o Analyze the samples by LC-MS to identify and quantify the mass isotopologues of
metabolites downstream of lactate, such as pyruvate, citrate, and other TCA cycle
intermediates.

Signaling Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key pathways and
experimental workflows relevant to the use of Sodium DL-Lactate-d3.
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© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b12420266?utm_src=pdf-body
https://www.benchchem.com/product/b12420266?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Seed Cells in 6-well Plates

Prepare Labeling Medium
with Sodium DL-Lactate-d3

Incubate Cells for Time Course

Wash Cells with Ice-Cold PBS

Extract Metabolites
with 80% Methanol

Centrifuge and Collect Supernatant

Analyze by LC-MS

Click to download full resolution via product page

Metabolic Flux Analysis Workflow
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Key Lactate Signaling Pathways

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratories, Inc. [isotope.com]

3. calpaclab.com [calpaclab.com]

To cite this document: BenchChem. [A Technical Guide to Sodium DL-Lactate-d3 for
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12420266#commercial-suppliers-of-sodium-dI-
lactate-d3-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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